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Compound of Interest

Compound Name: Yadanzioside G

Cat. No.: B15587884 Get Quote

Yadanzioside G is a naturally occurring quassinoid and terpenoid that has been isolated from

Brucea javanica.[1][2] This technical guide provides a comprehensive overview of its physical

and chemical properties, biological activities, and generalized experimental protocols for its

study. The information is intended for researchers, scientists, and professionals in the field of

drug development.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Yadanzioside G are summarized

below. This data is essential for its handling, characterization, and application in research

settings.

Property Value Reference

Molecular Formula C₃₆H₄₈O₁₈ [1][3]

Molecular Weight 768.76 g/mol [1][3][4]

CAS Number 95258-17-6 [1][3][4]

Appearance White to off-white solid [5]

Purity Typically ≥98% by HPLC [3]

Solubility Soluble in DMSO [3]

Predicted Relative Density 1.51 g/cm³ [1]
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Storage and Stability:

For long-term preservation of its chemical integrity, Yadanzioside G should be stored under

specific conditions:

Powder: -20°C for up to 3 years.[1] It should be kept away from direct sunlight.[1]

In solvent (e.g., DMSO): -80°C for up to 1 year.[1]

Biological Activity
Yadanzioside G has demonstrated notable biological activities that are of significant interest in

pharmacological research.

Antipancreatic Cancer Activity
In vitro studies have shown that Yadanzioside G exhibits activity against pancreatic cancer cell

lines. In experiments using PANC-1 and SW1990 cells, Yadanzioside G displayed inhibitory

effects.[1] The IC₅₀ value for PANC-1 cells was determined to be 60 μg/mL after 72 hours of

treatment.[1]

Anti-tuberculosis Potential
Yadanzioside G is an inhibitor of the InhA enzyme (Mycobacterium enoyl acyl carrier protein

reductase), which is a crucial enzyme in the fatty acid synthesis pathway of Mycobacterium

tuberculosis.[1][2] This inhibitory action suggests its potential as a lead compound for the

development of new anti-tuberculosis drugs.[1][2]

Experimental Protocols
Detailed experimental protocols for Yadanzioside G are not extensively published. However,

the following sections outline generalized methodologies for the isolation, purification, and

spectroscopic analysis of Yadanzioside G and similar natural products.

General Workflow for Isolation and Analysis
The isolation and characterization of Yadanzioside G from its natural source, Brucea javanica,

typically follows a multi-step process.
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Figure 1. Generalized workflow for the isolation and analysis of Yadanzioside G.
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Figure 1. Generalized workflow for the isolation and analysis of Yadanzioside G.
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Spectroscopic Analysis
Structural elucidation of Yadanzioside G is achieved through a combination of spectroscopic

techniques.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated

solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.

Data Acquisition:

¹H NMR: Provides information on the chemical environment and connectivity of hydrogen

atoms.

¹³C NMR: Identifies the number and types of carbon atoms.

2D NMR (COSY, HSQC, HMBC): Establishes correlations between protons and carbons

to assemble the complete molecular structure.[6]

2. Mass Spectrometry (MS)

Objective: To determine the molecular weight and elemental composition.

Sample Preparation: The sample is dissolved in a suitable solvent and introduced into the

mass spectrometer.

Data Acquisition: High-resolution mass spectrometry (HR-MS) is typically used to obtain an

accurate mass of the molecular ion (e.g., [M+H]⁺ or [M+Na]⁺), which allows for the

unambiguous determination of the molecular formula.[6]

3. Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.
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Sample Preparation: The sample can be prepared as a KBr pellet or analyzed as a thin film.

[6]

Data Acquisition: The spectrum is recorded to identify characteristic absorption bands

corresponding to functional groups such as hydroxyl (-OH), carbonyl (C=O), and glycosidic

linkages.[6]

Potential Signaling Pathway Involvement
While the specific signaling pathways modulated by Yadanzioside G in pancreatic cancer are

not detailed in the available literature, many anti-cancer agents derived from natural products

exert their effects through pathways like the MAPK/ERK pathway. This pathway is crucial for

cell proliferation, differentiation, and survival, and its dysregulation is common in cancer.

Disclaimer: The following diagram represents a generalized MAPK/ERK signaling pathway. The

specific interactions of Yadanzioside G with the components of this pathway have not been

experimentally confirmed and require further investigation.
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Figure 2. Generalized MAPK/ERK signaling pathway.
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Figure 2. Generalized MAPK/ERK signaling pathway.
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Further research is necessary to elucidate the precise mechanisms of action and the specific

molecular targets of Yadanzioside G. This will be critical for its potential development as a

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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